Cas no 497920-45-3 (<br>(E)-3-(((3-mercapto-5-(3-methoxyphenyl)-4H-1,2,4-triazol-4-yl)imino)methyl) phenol)

• Product Name: <br>(E)-3-(((3-mercapto-5-(3-methoxyphenyl)-4H-1,2,4-triazol-4-yl)imino)methyl) phenol
• CAS No: 497920-45-3
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 3051465
• PubChem ID: 6879928
• Update Time: 2025-04-21

<br>(E)-3-(((3-mercapto-5-(3-methoxyphenyl)-4H-1,2,4-triazol-4-yl)imino)methyl) phenol Chemical and Physical Properties

Names and Identifiers

• <br>(E)-3-(((3-mercapto-5-(3-methoxyphenyl)-4H-1,2,4-triazol-4-yl)imino)methyl) phenol
• STL054463
• AKOS005707144
• AKOS024416254
• 3-((E)-{[3-(3-methoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]imino}methyl)phenol
• 497920-45-3
• 4-{[(E)-(3-hydroxyphenyl)methylidene]amino}-5-(3-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 3-(((3-Mercapto-5-(3-methoxyphenyl)-4H-1,2,4-triazol-4-yl)imino)methyl)phenol
• 643-751-5

• Inchi： 1S/C16H14N4O2S/c1-22-14-7-3-5-12(9-14)15-18-19-16(23)20(15)17-10-11-4-2-6-13(21)8-11/h2-10,21H,1H3,(H,19,23)/b17-10+
• InChI Key： YSNNCTVBUVISCY-LICLKQGHSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C=2)OC)N1/N=C/C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 326.08374688Da
• Monoisotopic Mass: 326.08374688Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų